Cas no 654638-12-7 (L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl-)

L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl- structure
654638-12-7 structure
Product Name:L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl-
CAS No:654638-12-7
MF:C39H68N12O13
MW:913.029829025269
CID:399191
PubChem ID:71375910
Update Time:2025-04-19

L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl-
    • 654638-12-7
    • N~5~-(Diaminomethylidene)-L-ornithylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl-L-leucine
    • DTXSID00798637
    • Inchi: 1S/C39H68N12O13/c1-20(2)14-23(32(57)47-26(18-53)34(59)49-27(19-54)35(60)48-25(17-52)33(58)46-24(38(63)64)15-21(3)4)45-36(61)28-9-6-13-51(28)37(62)29-10-7-12-50(29)30(55)16-44-31(56)22(40)8-5-11-43-39(41)42/h20-29,52-54H,5-19,40H2,1-4H3,(H,44,56)(H,45,61)(H,46,58)(H,47,57)(H,48,60)(H,49,59)(H,63,64)(H4,41,42,43)/t22-,23-,24-,25-,26-,27-,28-,29-/m0/s1
    • InChI Key: GBIZGQIACAWRBC-PJYAFMLMSA-N
    • SMILES: O=C([C@@H]1CCCN1C(CNC([C@H](CCC/N=C(\N)/N)N)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@@H](CO)C(N[C@H](C(=O)O)CC(C)C)=O)=O)=O)CO)=O)CC(C)C)=O

Computed Properties

  • Exact Mass: 912.50334
  • Monoisotopic Mass: 912.50288027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 26
  • Complexity: 1680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.5
  • Topological Polar Surface Area: 404Ų

Experimental Properties

  • PSA: 401.13

L-Leucine, L-arginylglycyl-L-prolyl-L-prolyl-L-leucyl-L-seryl-L-seryl-L-seryl- Related Literature

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